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Compound of Interest

Compound Name: 2-Phenyl-L-phenylalanine

Cat. No.: B15234257 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Phenyl-L-phenylalanine, a non-

proteinogenic amino acid, and its related derivatives. Due to the ambiguity of the common

name, this guide will focus on what is chemically understood as (S)-2-amino-3-(biphenyl-2-

yl)propanoic acid, alongside other pertinent 2-substituted L-phenylalanine analogs. This

document covers chemical identifiers, synthesis protocols, physicochemical properties, and

biological activities, with a focus on their interaction with cellular transport systems.

Chemical Identification and Properties
While a specific CAS number for 2-Phenyl-L-phenylalanine is not consistently cited in major

chemical databases, the systematic IUPAC name is (2S)-2-amino-3-(biphenyl-2-yl)propanoic

acid. For context, identifiers for related biphenylalanine isomers are provided in the table below.

Table 1: Chemical Identifiers for Biphenylalanine Isomers
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Isomer IUPAC Name CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

2-Biphenyl-L-

alanine

(2S)-2-amino-3-

(biphenyl-2-

yl)propanoic acid

Not available C₁₅H₁₅NO₂ 241.29

3-Biphenyl-L-

alanine

(2S)-2-amino-3-

(biphenyl-3-

yl)propanoic acid

164172-96-7[1] C₁₅H₁₅NO₂ 241.28[1]

4-Biphenyl-L-

alanine

(2S)-2-amino-3-

(biphenyl-4-

yl)propanoic acid

155760-02-4[2]

[3][4]
C₁₅H₁₅NO₂ 241.29[3][4]

Table 2: Computed Physicochemical Properties of Biphenylalanine Isomers

Property
2-Biphenyl-L-
alanine (Predicted)

3-Biphenyl-L-
alanine

4-Biphenyl-L-
alanine

XLogP3 ~0.1 0.1[1] 0.1[4]

Hydrogen Bond Donor

Count
2 2[1] 2[5]

Hydrogen Bond

Acceptor Count
3 3[1] 3[5]

Rotatable Bond Count 4 4[1] 4[5]

Topological Polar

Surface Area
63.3 Å² 63.3 Å²[1] 63.3 Å²[4][5]

Synthesis of 2-Aryl-L-phenylalanine Derivatives
The synthesis of 2-aryl-L-phenylalanine derivatives, including 2-phenyl-L-phenylalanine, is

most commonly achieved through palladium-catalyzed cross-coupling reactions, such as the
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Suzuki-Miyaura coupling. This method allows for the formation of a carbon-carbon bond

between a halogenated L-phenylalanine derivative and an arylboronic acid.

General Synthesis Workflow: Suzuki-Miyaura Coupling
The synthesis of 2-aryl-L-phenylalanine derivatives can be conceptualized as a multi-step

process, often starting from a protected L-tyrosine or a halogenated L-phenylalanine.

Starting Materials

Reaction Steps

Final Product

Protected L-Tyrosine

Triflation

 Triflic Anhydride

Arylboronic Acid

Suzuki-Miyaura Coupling

 Pd Catalyst, Base

 Aryl Triflate Intermediate

Deprotection

 Protected 2-Aryl-L-phenylalanine

2-Aryl-L-phenylalanine

 Acid/Base Hydrolysis
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Workflow for the synthesis of 2-Aryl-L-phenylalanine.

Detailed Experimental Protocol: Suzuki-Miyaura
Coupling
The following is a representative protocol for the synthesis of a 4-aryl-L-phenylalanine

derivative, which can be adapted for the synthesis of 2-phenyl-L-phenylalanine by starting

with a 2-halo-L-phenylalanine derivative.

Materials:

Protected 4-iodo-L-phenylalanine

Arylboronic acid (1.2 equivalents)

Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)[6]

Base (e.g., anhydrous K₂CO₃, 2 equivalents)[6]

Solvent (e.g., DMF/water mixture)[6]

Nitrogen or Argon gas

Standard glassware for organic synthesis

Procedure:

Reaction Setup: To a round-bottom flask, add the protected 4-iodo-L-phenylalanine,

arylboronic acid, palladium catalyst, and base.

Inert Atmosphere: Purge the flask with an inert gas (Nitrogen or Argon) for 10-15 minutes.

Solvent Addition: Add the degassed solvent mixture to the flask via syringe.

Reaction: Heat the reaction mixture to 80-100 °C and stir for 12-24 hours. Monitor the

reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass

spectrometry (LC-MS).
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Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with

water and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic

layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced

pressure.

Purification: Purify the crude product by column chromatography on silica gel.

Deprotection: Remove the protecting groups under appropriate acidic or basic conditions to

yield the final 2-aryl-L-phenylalanine product.

Biological Activity and Signaling Pathways
2-Substituted L-phenylalanine analogs have garnered significant interest due to their

interactions with the L-type amino acid transporter 1 (LAT1). LAT1 is a crucial transporter for

large neutral amino acids and is often overexpressed in cancer cells to meet their high

metabolic demands.[7][8]

Interaction with L-Type Amino Acid Transporter 1 (LAT1)
Derivatives of L-phenylalanine can act as substrates or inhibitors of LAT1.[7][9] This interaction

is of particular interest in the development of targeted cancer therapies and diagnostic agents.

For instance, 2-iodo-L-phenylalanine has been shown to have a high affinity and selectivity for

LAT1.[10] The introduction of bulky substituents at the 2-position of the phenyl ring can

influence the affinity and transport velocity of these analogs.[10]

Table 3: LAT1 Interaction of Selected L-Phenylalanine Analogs
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Compound Interaction Type Key Findings

2-Iodo-L-phenylalanine Substrate/Inhibitor

Markedly improves LAT1

affinity and selectivity

compared to L-phenylalanine.

[10]

meta-Substituted

Phenylalanines
Substrate/Inhibitor

Increased lipophilicity at the

meta-position correlates with

diminished substrate activity

and increased inhibition.[7]

L-DOPA Substrate

Competitively inhibits LAT1-

mediated phenylalanine

uptake.[9]

Melphalan Blocker
Inhibits LAT1 but does not

induce significant efflux.[9]

Signaling Pathway Involvement
The overexpression of LAT1 in cancer cells is linked to the activation of the mTOR signaling

pathway, a central regulator of cell growth and proliferation. By transporting essential amino

acids like leucine and phenylalanine, LAT1 supports the metabolic activity required for tumor

growth. Phenylalanine analogs that can selectively target LAT1 can therefore be used to disrupt

this pathway and inhibit cancer cell proliferation.
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LAT1-mediated transport and its role in cancer cell signaling.

Conclusion
2-Phenyl-L-phenylalanine and its analogs represent a promising class of compounds for

researchers in medicinal chemistry and drug development. Their synthesis, primarily through

robust methods like the Suzuki-Miyaura coupling, allows for the creation of a diverse range of
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derivatives. The key biological activity of these compounds lies in their interaction with the

LAT1 transporter, a critical component in the metabolism of cancer cells. Further exploration of

the structure-activity relationships of 2-substituted L-phenylalanine analogs will likely lead to

the development of novel diagnostic and therapeutic agents targeting LAT1-overexpressing

tumors. This guide provides a foundational understanding for scientists and researchers to

build upon in their exploration of this important class of non-proteinogenic amino acids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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